![molecular formula C14H14INO B1277620 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide CAS No. 15407-92-8](/img/structure/B1277620.png)
2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide
Overview
Description
2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide is a chemical compound that has been widely investigated for its potential scientific applications. It is a synthetic phenol derivative and has a structure of a pyridinium salt, with an iodine atom attached to a phenol group. It is a colorless solid that is insoluble in water and has a melting point of 206-208°C. 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide has been studied for its potential use in a variety of scientific applications, such as drug research, biochemistry, and physiology.
Scientific Research Applications
2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide has been studied for its potential use in a variety of scientific applications. It has been used in research related to drug development, as it can be used to synthesize novel compounds with potential therapeutic activity. It has also been used in biochemistry and physiology research, as its structure can be used to study the interaction between small molecules and proteins. In addition, 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide has been used in research related to the development of catalysts and inhibitors for various chemical reactions.
Mechanism of Action
The mechanism of action of 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide is not completely understood. However, it is believed that its structure is able to interact with proteins, leading to changes in their activity. In addition, it has been suggested that the iodine atom attached to the phenol group is able to form covalent bonds with proteins, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide are not yet fully understood. However, it has been suggested that it may have the potential to affect the activity of proteins, leading to changes in biochemical and physiological processes. In addition, it has been suggested that it may be able to interact with enzymes, leading to changes in their activity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide in lab experiments include its availability, its low cost, and its ability to interact with proteins. The main limitation of using this compound in experiments is that its mechanism of action is not yet fully understood, making it difficult to predict its effects on biochemical and physiological processes.
Future Directions
The potential future directions for research involving 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide include further investigation into its mechanism of action and its effects on biochemical and physiological processes. In addition, further research could be conducted to explore its potential use in drug development and its potential as a catalyst or inhibitor for various chemical reactions. Finally, further research could be conducted to explore its potential use as a tool for studying the interaction between small molecules and proteins.
Synthesis Methods
2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide can be synthesized through a two-step process. The first step involves the reaction of 1-methylpyridin-1-ium-2-yl chloride and 2-chlorophenol in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction produces 2-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]phenol. The second step involves the reaction of 2-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]phenol with iodine in the presence of a base, such as potassium hydroxide or sodium hydroxide. This reaction produces 2-[(E)-2-(1-Methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide.
properties
IUPAC Name |
2-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO.HI/c1-15-11-5-4-7-13(15)10-9-12-6-2-3-8-14(12)16;/h2-11H,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRLSCHFLSMUVTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC=C1C=CC2=CC=CC=C2O.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+]1=CC=CC=C1/C=C/C2=CC=CC=C2O.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50424777 |
Source
|
| Record name | AC1O6VQB | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15407-92-8 |
Source
|
| Record name | NSC310170 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=310170 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | AC1O6VQB | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-HYDROXYSTYRYL)-1-METHYLPYRIDINIUM IODIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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